Cas no 85685-99-0 ( )

• Product name: &nbsp
• CAS No: 85685-99-0
• MF: C₂₇H₂₆OP₂
• MW: 428.442268848419
• MDL: MFCD03412077
• CID: 872761
• PubChem ID: 3336369

  Chemical and Physical Properties

Names and Identifiers

• 3-diphenylphosphorylpropyl(diphenyl)phosphane
• 1,3-Bis(diphenylphosphino)propane Monooxide
• 1,3-Bis(diphenylphosphino)propane monoxide
• [3-(Diphenylphosphino)propyl]diphenylphosphine oxide (ACI)
• 1,3-Bis(diphenylphosphino)propane oxide
• Ph2PCH2CH2CH2P(O)Ph2
• 1,3-Bis(diphenylphosphino)propane monooxide, 97%
• AKOS015913733
• [3-(Diphenylphosphanyl)propyl](oxo)diphenyl-lambda~5~-phosphane
• ZZDVOUAZWJNTRE-UHFFFAOYSA-N
• CS-0086882
• [3-(DIPHENYLPHOSPHOROSO)PROPYL]DIPHENYLPHOSPHANE
• SCHEMBL3263949
• 85685-99-0
• DTXSID40391580
• MFCD03412077
•  

• MDL： MFCD03412077
• Inchi： 1S/C27H26OP2/c28-30(26-18-9-3-10-19-26,27-20-11-4-12-21-27)23-13-22-29(24-14-5-1-6-15-24)25-16-7-2-8-17-25/h1-12,14-21H,13,22-23H2
• InChI Key： ZZDVOUAZWJNTRE-UHFFFAOYSA-N
• SMILES： O=P(CCCP(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 428.14600
• Monoisotopic Mass: 428.14588944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 17.1Ų
• Surface Charge: 0
• XLogP3: 5.7

Experimental Properties

• Color/Form: Not available
• Melting Point: 105-107 ºC
• PSA: 40.47000
• LogP: 5.52350
• Solubility: Not available

  Security Information

• WGK Germany：3

  Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives